3-Methylbutyl hexanoate

• IUPAC Name: 3-methylbutyl hexanoate
• InChI: InChI=1S/C11H22O2/c1-4-5-6-7-11(12)13-9-8-10(2)3/h10H,4-9H2,1-3H3
• InChI Key: XVSZRAWFCDHCBP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)OCCC(C)C
• Molecular Formula: C11H22O2
• DSSTOX Substance ID: DTXSID7062245
• Molecular Weight: 186.29 g/mol
• Physical Description: Colourless liquid with a fruity odour
• Boiling Point: 225.00 to 226.00 °C. @ 760.00 mm Hg
• Solubility: Soluble in ethanol and fixed oils, insoluble in glycerol, propylene glycol and water, 1ml in 3ml 80% ethanol (in ethanol)
• Density: 0.858 - 0.863
• CAS RN: 2198-61-0

Description

3-Methylbutyl hexanoate, also known as Isopentyl hexanoate or Isoamyl caproate, is a fatty acid ester. It is obtained by the formal condensation of the carboxy group of hexanoic acid (caproic acid) with the alcoholic hydroxy group of 3-methylbutan-1-ol (isoamylol). It has a role as a metabolite and a fragrance. It is functionally related to an isoamylol.

Synthesis Analysis

The synthesis of 3-Methylbutyl hexanoate involves the formal condensation of the carboxy group of hexanoic acid (caproic acid) with the alcoholic hydroxy group of 3-methylbutan-1-ol (isoamylol). This process is similar to the formation of esters, which are produced by the reaction of acids with alcohols.

Molecular Structure Analysis

The molecular formula of 3-Methylbutyl hexanoate is C11H22O2. The InChI string is InChI=1S/C11H22O2/c1-4-5-6-7-11(12)13-9-8-10(2)3/h10H,4-9H2,1-3H3. The Canonical SMILES is CCCCCC(=O)OCCC©C.

Physical And Chemical Properties Analysis

3-Methylbutyl hexanoate is a colorless liquid with low solubility in water. It has a molecular weight of 186.29 g/mol.

Scientific Research Applications

C11H22O2 C_{11}H_{22}O_{2} C11​H22​O2​

. It has various applications across different fields of scientific research. Below is a comprehensive analysis of its unique applications in six distinct fields:

Food Industry

Isopentyl hexanoate is utilized in the food industry for its flavor-enhancing properties. . The compound is involved in the production of various aromatic esters, which are essential in imparting desirable flavors to food products.

Perfumery

In the perfumery industry, Isopentyl hexanoate is valued for its fruity and floral scent characteristics. . Its pleasant odor is often associated with green apple, pear, and pineapple notes.

Pharmaceuticals

Isopentyl hexanoate finds applications in pharmaceuticals as a synthetic flavoring substance. . This makes it a valuable compound for enhancing the taste of oral medications.

Agriculture

In agriculture, microbial volatile compounds (MVCs) like Isopentyl hexanoate are promising candidates for managing fungal phytopathogens. .

Chemical Synthesis

Isopentyl hexanoate plays a role in chemical synthesis, particularly in the production of esters. . These reactions are crucial in the manufacturing of various chemical compounds.

Environmental Applications

While specific environmental applications of Isopentyl hexanoate were not directly found, esters like it are often involved in natural processes and can be found in many plants. .

Safety and Hazards

Skin and eye contact with 3-Methylbutyl hexanoate may result in irritation. It may be harmful if inhaled or ingested. Always follow safe industrial hygiene practices and wear proper protective equipment when handling this compound.

Q & A

Q1: What are the common methods for synthesizing Isoamyl hexanoate?

A1: Isoamyl hexanoate is typically synthesized through the esterification reaction of Hexanoic acid and Isoamyl alcohol. Various catalysts have been explored to enhance the efficiency of this reaction, including:

• Heteropolyacids: These catalysts offer high yields of up to 98.8%. []
• TiO₂/SO₄^2- Solid Superacid: This solid superacid catalyst allows for easy separation and reusability. []
• SnCl₄·5H₂O/C: This catalyst, supported on activated carbon, demonstrates good activity and reusability. []
• Sodium Bisulfate: This readily available catalyst provides high yields and is easily separated from the reaction mixture. []
• Phosphotungstic Acid: Both in its pure form and supported on activated carbon, phosphotungstic acid demonstrates high catalytic activity. [, ]
• Gallium Sulfate Supported on Silica Gel: This catalyst shows high activity and reusability. []
• Ceric Sulfate: This catalyst can be isolated and reused, promoting sustainable practices. []
• p-Toluene Sulphonic Acid: This catalyst proves superior to traditional sulfuric acid in terms of yield. [, ]
• Magnetic Solid Superacids SO₂^2-₄/ZrO₂: This magnetic catalyst allows for easy separation and reuse, minimizing waste. []
• Solid Super Acid S₂O₈^2-/ZrO₂-SnO₂: This catalyst exhibits high catalytic activity and minimizes environmental pollution. []
• Nanometer Complex Heteropoly acid (H₃PW₁₂O₄₀/SiO₂): This catalyst demonstrates high esterification rates. []
• Deep eutectic solvents based on benzyl trimethylammonium chloride: This environmentally friendly catalyst system enables efficient synthesis. []

Q2: What factors influence the yield of Isoamyl hexanoate during synthesis?

A2: Several factors can impact the esterification yield, including:

• Molar ratio of reactants: The ratio of Hexanoic acid to Isoamyl alcohol significantly affects the yield. Studies have shown optimal ratios ranging from 1:1.2 to 1:3. [, , , , ]
• Catalyst loading: The amount of catalyst used directly influences the reaction rate and yield. [, , , , ]
• Reaction time: Sufficient reaction time is crucial to achieve optimal conversion. [, , , , , , , ]
• Reaction temperature: Elevated temperatures generally accelerate the reaction rate. [, ]
• Water removal: As esterification is a reversible reaction, removing water from the reaction mixture can drive the equilibrium towards product formation. [, , , , , ]

Q3: Are there any alternative catalysts for Isoamyl hexanoate synthesis?

A3: While the aforementioned catalysts are commonly used, research explores alternative catalysts like Sodium Dihydrogen Phosphate, highlighting continuous efforts to improve synthesis efficiency and sustainability. []

Q4: What is the significance of Isoamyl hexanoate in the context of aroma?

A4: Isoamyl hexanoate is a significant aroma compound, particularly valued for its contribution to the fruity notes in various fruits and beverages.

• Fruits: It's a key aroma component in plums, contributing to their characteristic fruity profile. []
• Liquors: It plays a crucial role in the aroma profile of Chinese liquors, specifically the "strong-aroma" types. [] Notably, Ethyl hexanoate is a key contributor to the aroma of Yanghe Daqu liquor. []
• Wines: Isoamyl hexanoate contributes to the fruity and floral aroma profile of wines, including Moschofilero wines. [] In blueberry wine, its presence enhances the distinctive fruity character. []

Q5: How do different fermentation methods influence the Isoamyl hexanoate content in beverages?

A5: The choice of yeast and fermentation method can significantly impact the final Isoamyl hexanoate concentration:

• Mulberry wine: The sequential inoculation of Saccharomyces cerevisiae followed by Wickerhamomyces anomalus D1-4 led to a significant increase in the levels of Isoamyl hexanoate, contributing to a strong floral and fruity aroma. []
• Blueberry wine: Co-fermentation of Saccharomyces cerevisiae NCUF309.2 and Candida glabrata NCUF308.1 at a 1:1 ratio significantly increased the content of Isoamyl hexanoate, contributing to the distinctive flavor of the wine. []
• Moschofilero wine: Sequential inoculation using Lachancea thermotolerans LtMM7 followed by Saccharomyces cerevisiae significantly increased the levels of Isoamyl hexanoate, enhancing the fruity character of the wine. []

Q6: How does the presence of Isoamyl hexanoate impact the sensory experience of liquors?

A6: In Chinese soy sauce-aroma type baijiu (SSAB), higher Isoamyl hexanoate levels were associated with higher quality grades of base liquor, indicating its contribution to desirable aroma characteristics. []

Q7: Are there any negative sensory perceptions associated with Isoamyl hexanoate?

A7: While generally considered a pleasant aroma compound, excessive levels of Isoamyl hexanoate, along with other esters, aldehydes, and acids, have been linked to pungency in Baijiu, a Chinese liquor. []

Q8: What are some potential research avenues for Isoamyl hexanoate in the future?

A8: Future research could focus on:

Q9: Are there any safety concerns associated with Isoamyl hexanoate?

A9: While Isoamyl hexanoate is generally recognized as safe for use in food and flavorings, comprehensive toxicological data is limited. The Research Institute for Fragrance Materials (RIFM) has conducted safety assessments, which provide valuable information. [, ]